Cas no 913613-99-7 (7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one)

7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one structure
913613-99-7 structure
Product Name:7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
CAS No:913613-99-7
MF:C10H11NO2
MW:177.199842691422
CID:1095216
PubChem ID:66885381
Update Time:2025-09-27

7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
    • 7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
    • 3,4-Dihydro-7-hydroxy-2-methyl-1(2H)-isoquinolinone (ACI)
    • 7-Hydroxy-2-methyl-3,4-dihydro-2H-isoquinolin-1-one
    • CS-0187270
    • DB-182986
    • BS-49990
    • E76292
    • SCHEMBL1037654
    • 913613-99-7
    • SYBGMPNYIPZCIX-UHFFFAOYSA-N
    • MFCD24719603
    • 3,4-Dihydro-7-hydroxy-2-methyl-1(2h)-isoquinolinone
    • Inchi: 1S/C10H11NO2/c1-11-5-4-7-2-3-8(12)6-9(7)10(11)13/h2-3,6,12H,4-5H2,1H3
    • InChI Key: SYBGMPNYIPZCIX-UHFFFAOYSA-N
    • SMILES: O=C1N(C)CCC2C1=CC(=CC=2)O

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.5Ų

7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Pricemore >>

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7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ;  overnight, 100 °C
Reference
Isoquinolinone derivatives as potent CNS multi-receptor D2/5-HT1A/5-HT2A/5-HT6/5-HT7 agents: Synthesis and pharmacological evaluation
Jin, Jian; Zhang, Kunxiao; Dou, Fei; Hao, Chao; Zhang, Yifang; et al, European Journal of Medicinal Chemistry, 2020, 207,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ;  overnight, 100 °C
1.2 Solvents: Water
Reference
Synthesis and evaluation of histamine H3 receptor ligand based on lactam scaffold as agents for treating neuropathic pain
Dou, Fei; Cao, Xudong; Jing, Peng; Wu, Chunyan; Zhang, Yuxin; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(12), 1492-1496

7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Raw materials

7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Preparation Products

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